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Compound of Interest

Compound Name: Ethyl isobutyrate

Cat. No.: B147610

An In-depth Technical Guide to the Safe Handling of Ethyl Isobutyrate
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for ethyl isobutyrate, a

common reagent and flavoring agent. Adherence to these guidelines is crucial for maintaining a
safe laboratory environment.

Chemical and Physical Properties

Ethyl isobutyrate is a colorless liquid with a characteristic fruity odor.[1][2] Understanding its
physical and chemical properties is fundamental to its safe handling and storage.
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Property Value Source
Molecular Formula C6H1202 [31141[5]
Molecular Weight 116.16 g/mol [11[2][3][6]
Appearance Colorless liquid [2][5][6]
Odor Fruity, aromatic [11[2][6]
Boiling Point 112-113°C [6]
Melting Point -88.2 °C [2]

Flash Point 13 °C /55.4 °F (closed cup) [5]
Density 0.865 g/mL at 25 °C

Vapor Density

4.0 (Air = 1.0)

[5107]

Vapor Pressure

53 hPa @ 33.8 °C

[5117]

Solubility

Immiscible with water; soluble

in alcohol and ether.

[6]7]

Autoignition Temperature

No data available

[7](8]

Hazard Identification and Classification

Ethyl isobutyrate is classified as a highly flammable liquid and vapor.[3][5][9] It can cause skin

and serious eye irritation.[3][5][6][8] Inhalation may lead to respiratory irritation.[3][10]

GHS Classification:

o Flammable Liquids, Category 2 (H225)[3][9]

 Skin Irritation, Category 2 (H315)[3][9]

o Eye Irritation, Category 2 (H319)[3][9]

e Specific target organ toxicity — single exposure (respiratory tract irritation), Category 3

(H335)[3]
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NFPA 704 Ratings:
e Health: 2 (Can cause temporary incapacitation or residual injury)[11]
o Flammability: 3 (Can be ignited under almost all ambient temperature conditions)[7][11]

e Instability: O (Normally stable, even under fire exposure conditions)[7][11]

Experimental Protocols

Detailed experimental protocols for the toxicological and physical hazard data presented are
not typically provided in standard safety data sheets. This data is generated following
standardized test guidelines from organizations such as the OECD (Organisation for Economic
Co-operation and Development) or national regulatory bodies. For instance, flammability (flash
point) is often determined using methods like the Tag Closed Cup Tester (ASTM D56) or
Pensky-Martens Closed Cup Tester (ASTM D93). Skin and eye irritation studies are typically
conducted following OECD Test Guidelines 404 and 405, respectively.

Signaling Pathways and Workflows
First Aid Procedures

A systematic approach to first aid is critical following accidental exposure. The following
diagram outlines the appropriate workflow.
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Exposure Route Immediate Action

Inhalation »| Move to fresh air. If breathing is diffic_ult
1 _or symptoms persist

Remove contaminated clothing. Medical Attention

Wash skin with soap and water. [

Skin Contact If irritation persists

If irritation persists Seek Medical Attention

Rinse cautiously with water |—

Eye Contact "1 for at least 15 minutes. Immediately
. "
Ingestion ———| Rinse mouth.
Do NOT induce vomiting.
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Evacuate non-essential personnel.

'

Remove all ignition sources.

'

Ensure adequate ventilation.

i

Wear appropriate PPE.

'

Contain spill with inert absorbent material
(e.g., sand, vermiculite).

l

Collect residue into a sealed container
for disposal.

'

Clean spill area thoroughly.

Dispose of as hazardous waste.
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Task Assessment

Risk of Inhalation?

Yes

Use in well-ventilated area

or under a fume hood. Use NIOSH-approved respirator.

Risk of Skin Contact?

Yes

Wear chemical-resistant gloves.

No

Wear lab coat or protective clothing.

Risk of Eye Contact?

Wear safety goggles/face shield. gi\e]

Proceed with Task

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Safety and handling precautions for Ethyl isobutyrate].
BenchChem, [2025]. [Online PDF]. Available at:

[https://www.benchchem.com/product/b147610#safety-and-handling-precautions-for-ethyl-
isobutyrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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